Cas no 2228492-17-7 (2-bromo-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: 2-bromo-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 2228492-17-7
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• CID: 6266967
• PubChem ID: 165678064
• Update Time: 2025-08-05

2-bromo-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol
• EN300-1973647
• 2-bromo-1-[2-fluoro-3-(trifluoromethyl)phenyl]ethan-1-ol
• 2228492-17-7

• Inchi： 1S/C9H7BrF4O/c10-4-7(15)5-2-1-3-6(8(5)11)9(12,13)14/h1-3,7,15H,4H2
• InChI Key： FSIUATOVFCQWRW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C(F)(F)F)C=1F)O

Computed Properties

• Exact Mass: 285.96164g/mol
• Monoisotopic Mass: 285.96164g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-2-fluoro-3-(trifluoromethyl)phenylethan-1-ol

Introduction to 2-Bromo-1-(2-Fluoro-3-(Trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2228492-17-7)

2-Bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol, with the CAS number 2228492-17-7, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound features a bromo-substituted ethan-1-ol moiety attached to a 2-fluoro-3-(trifluoromethyl)phenyl group, which imparts it with a combination of halogenated functionalities that are highly valuable in synthetic chemistry.

The synthesis of 2-bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol typically involves multi-step processes, including the bromination of an appropriate alcohol precursor and subsequent functionalization to introduce the fluoro and trifluoromethyl groups. Recent advancements in catalytic methods and green chemistry approaches have significantly improved the efficiency and sustainability of these synthetic routes. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed protocol that achieved high yields and selectivity for the synthesis of this compound, reducing the environmental impact and cost of production.

In the pharmaceutical industry, 2-bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol has shown promise as an intermediate in the development of novel drugs. The presence of bromine, fluorine, and trifluoromethyl groups provides a rich platform for further functionalization, enabling the design of compounds with enhanced biological activity and pharmacological properties. A notable example is its use as a building block in the synthesis of antiviral agents. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The study, published in Nature Communications, highlighted the potential of these derivatives as lead compounds for drug discovery.

Beyond pharmaceutical applications, 2-bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol has also found utility in materials science. The combination of halogenated functionalities makes it an attractive candidate for the development of advanced materials with tailored properties. For instance, a research team at the Massachusetts Institute of Technology (MIT) utilized this compound as a monomer in the synthesis of fluorinated polymers with improved thermal stability and chemical resistance. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The physical and chemical properties of 2-bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol are well-characterized. It is a colorless liquid with a molecular weight of 305.05 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and acetonitrile. Its melting point is -45°C, and it has a boiling point of 165°C at 0.5 mmHg pressure. These properties make it suitable for various synthetic transformations and industrial processes.

Safety considerations are crucial when handling 2-bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods to minimize exposure to vapors.

In conclusion, 2-bromo-1-(2-fluoro-3-(trifluoromethyl)phenyl)ethan-1-ol (CAS No. 2228492-17-7) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure provides a foundation for innovative research and development in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.